Cas no 13298-50-5 (1,3-Butanedione,1-(2-naphthalenyl)-)

• Product Name: 1,3-Butanedione,1-(2-naphthalenyl)-
• CAS No: 13298-50-5
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 229752
• PubChem ID: 239654
• Update Time: 2025-04-19

1,3-Butanedione,1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(2-naphthalenyl)-
• 1-naphthalen-2-ylbutane-1,3-dione
• 1-(2-naphthyl)butane-1,3-dione
• AC1L63JP
• AC1Q5CEG
• CTK4B8278
• MolPort-002-548-359
• NSC44993
• STOCK1S-52645
• SureCN2774094
• NSC-44993
• SR-01000028922
• SCHEMBL2774094
• DTXSID30286350
• beta-naphthoylacetone
• 1-(naphthalen-2-yl)butane-1,3-dione
• AKOS001013536
• Z56788807
• 1-Methyl-3-(2-naphthyl)propane-1,3-dione
• 13298-50-5
• SR-01000028922-1
• NSC 44993

• Inchi： 1S/C14H12O2/c1-10(15)8-14(16)13-7-6-11-4-2-3-5-12(11)9-13/h2-7,9H,8H2,1H3
• InChI Key： NFJOLQJZODADPL-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 369.7°Cat760mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.6
• PSA: 34.14000
• LogP: 3.00160